![molecular formula C10H11F3N2O2S B6221540 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid CAS No. 2758001-91-9](/img/no-structure.png)
4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid
Overview
Description
4-[(Trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid (4-TFMB-1-CA) is an organic compound that has been used in a variety of scientific research applications. 4-TFMB-1-CA is a versatile compound due to its unique properties and ability to react with other compounds. It is a colorless liquid with a boiling point of 92.3°C, and a melting point of -41.2°C. 4-TFMB-1-CA is also soluble in water and polar organic solvents.
Mechanism of Action
4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid is believed to act as a competitive inhibitor of enzymes. This means that it binds to the active site of the enzyme, preventing the enzyme from binding to its substrate and catalyzing the reaction. This inhibition of enzyme activity can be used to study the mechanism of action of the enzyme, as well as to study the structure and function of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid are not well understood. However, it is believed that 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid may have some effect on the activity of enzymes, as it is a competitive inhibitor of enzymes. It is also believed that 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid may have some effect on the structure and function of proteins, as it is a competitive inhibitor of enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid in lab experiments is that it is a versatile compound due to its unique properties and ability to react with other compounds. Additionally, 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid is relatively easy to synthesize and is soluble in water and polar organic solvents. However, there are some limitations to using 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid in lab experiments. For example, 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid is a competitive inhibitor of enzymes, which may make it difficult to study the mechanism of action of the enzyme. Additionally, the biochemical and physiological effects of 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid are not well understood.
Future Directions
There are a number of potential future directions for research involving 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid. These include further study of the biochemical and physiological effects of 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid, as well as further study of the mechanism of action of the compound. Additionally, further research could be done on the synthesis of 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid, as well as the structure and function of proteins and enzymes. Finally, further research could be done to explore the potential applications of 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid in the medical and pharmaceutical industries.
Synthesis Methods
4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid can be synthesized by a number of methods, including the use of a Grignard reagent. This method involves the reaction of trifluoromethylsulfanylbenzene-1-carboximidamide with a Grignard reagent, such as methylmagnesium bromide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the product is extracted after the reaction is complete.
Scientific Research Applications
4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid has been used in a variety of scientific research applications. It has been used to study the effects of organic compounds on enzyme activity, as well as to study the mechanism of action of enzyme inhibitors. 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid has also been used to study the structure of proteins, as well as the structure and function of enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid involves the reaction of 4-nitrobenzaldehyde with trifluoromethanesulfonamide followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with acetic anhydride to form the acetylated product, which is subsequently deprotected with hydrochloric acid to yield the final product.", "Starting Materials": [ "4-nitrobenzaldehyde", "trifluoromethanesulfonamide", "sodium borohydride", "acetic anhydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 4-nitrobenzaldehyde with trifluoromethanesulfonamide in the presence of a base such as potassium carbonate to yield 4-[(trifluoromethyl)sulfanyl]benzaldehyde.", "Step 2: Reduction of 4-[(trifluoromethyl)sulfanyl]benzaldehyde with sodium borohydride in methanol to yield 4-[(trifluoromethyl)sulfanyl]benzylamine.", "Step 3: Acetylation of 4-[(trifluoromethyl)sulfanyl]benzylamine with acetic anhydride in the presence of a base such as pyridine to yield 4-[(trifluoromethyl)sulfanyl]benzylacetamide.", "Step 4: Deprotection of 4-[(trifluoromethyl)sulfanyl]benzylacetamide with hydrochloric acid to yield 4-[(trifluoromethyl)sulfanyl]benzene-1-carboximidamide, acetic acid." ] } | |
CAS RN |
2758001-91-9 |
Molecular Formula |
C10H11F3N2O2S |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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